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Compound of Interest

2-Chloro-4-iodo-5-
Compound Name:
(methoxymethoxy)pyridine

CAS No.: 877133-57-8

Cat. No.: B1507372

Get Quote

\ J

CAS: 877133-57-8 | Formula: C7H7CIINO2 | MW: 299.49 g/mol

Executive Summary & Compound Profile

2-Chloro-4-iodo-5-(methoxymethoxy)pyridine is a high-value heterocyclic building block,
primarily utilized in medicinal chemistry for palladium-catalyzed cross-coupling reactions (e.g.,
Suzuki-Miyaura, Sonogashira) due to the orthogonal reactivity of the chloro and iodo
substituents.[1][2]

As a Senior Application Scientist, | must emphasize that while the immediate acute toxicity
appears moderate (GHS Warning), the presence of the Methoxymethoxy (MOM) group
introduces latent risks. MOM ethers are acid-labile acetals; upon hydrolysis (accidental contact
with strong acids), they can release formaldehyde, a known carcinogen, and the corresponding
hydroxypyridine. Furthermore, the aryl iodide moiety renders the compound photosensitive,
requiring light-exclusion protocols to prevent degradation and iodine radical formation.
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| dentificati X ( lassification)

Hazard Class Category Hazard Statement Code
Acute Toxicity 4 (Oral) Harmful if swallowed. H302
Skin Causes skin irritation.

, _ 2 H315
Corrosion/Irritation [21[3114]

o Causes serious eye
Eye Damage/Irritation 2A S H319
irritation.[3]

STOT - Single May cause respirato
g 3 ) .y. P Y H335
Exposure irritation.[3]

Personal Protective Equipment (PPE) Matrix

This protocol moves beyond "standard precautions” to a risk-based selection model. The
primary route of exposure is inhalation of dust during weighing and dermal absorption during
solution-phase handling.
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Protection Zone

Recommended Equipment

Technical Justification

Respiratory

Engineering Control: Certified
Chemical Fume Hood (Face
velocity: 80—100 fpm).Backup:
N95 or P100 Particulate
Respirator (if hood is

unavailable).

The solid is likely a fine
powder. Pyridine derivatives
can possess potent biological
activity. Engineering controls
are superior to wearable PPE

for respiratory protection.

Hand Protection (Solid)

Nitrile Gloves (Double-
gloved).Inner: 4 mil Nitrile
(Blue/Purple).Outer: 4 mil
Nitrile (White/Teal).

Breakthrough Time: >480 min
(Solids).Double gloving allows
immediate removal of the outer
layer upon contamination

without exposing skin.

Hand Protection (Solution)

Laminate Film (Silver
Shield/North) or Viton gloves if
dissolved in DCM or THF.

Halogenated solvents (often
used with this compound)
permeate nitrile in <5 minutes.
Laminate gloves provide broad

chemical resistance.

Chemical Splash Goggles

Safety glasses are insufficient

Eye/Face ) for fine powders that can drift
(Indirect Vent). _ ,
around side shields.
Pyridine derivatives can be
_ difficult to remove from cotton
Flame-Resistant (FR) Lab ) )
Body fibers. Sleeve covers bridge

Coat + Tyvek Sleeve Covers.

the gap between glove and

coat.

Operational Handling Protocol

This workflow integrates engineering controls with procedural logic to minimize exposure and

product degradation.

Phase A: Storage & Stability[5]

o Temperature: Store at 2—8°C (Refrigerated).

© 2026 BenchChem. All rights reserved. 3/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1507372?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Atmosphere: Inert gas (Argon or Nitrogen) backfill is recommended to prevent oxidation.

o Light: Amber vials or aluminum foil wrapping are mandatory due to the C—I bond lability [1].

Phase B: Safe Weighing & Reaction Setup

Objective: Transfer solid without generating airborne dust or static discharge.

 Static Neutralization: lodinated heterocycles are prone to static charge. Use an anti-static
gun or polonium strip near the balance inside the fume hood.

e The "Closed Transfer" Technique:

o Tare the reaction vessel (flask) with its cap/septum.

[e]

Open the source vial only inside the fume hood.

o

Transfer solid using a disposable antistatic spatula.

[¢]

Immediately recap both the source vial and reaction flask.

[e]

Wipe the exterior of the reaction flask with a Kimwipe dampened in methanol to remove
invisible dust traces before removing from the hood.

Phase C: Solubilization & Reaction

e Solvent Choice: When dissolving in DCM or Chloroform, assume the solution is highly
permeable to standard gloves.

e Acid Warning:DO NOT expose this compound to strong aqueous acids (HCI, H2SOa4) unless
intentional deprotection is required. Acid contact will cleave the MOM ether, releasing
formaldehyde gas [2].

Visualized Workflows
Diagram 1: Safe Handling & Synthesis Workflow

This diagram illustrates the logical flow from storage to reaction, emphasizing critical control
points (CCPs).
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Caption: Operational workflow for 2-Chloro-4-iodo-5-(methoxymethoxy)pyridine, highlighting
the critical weighing step and degradation checks.

Diagram 2: Emergency Response Decision Tree

Immediate actions to take in the event of a spill or exposure.
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Caption: Decision logic for spill containment and personnel decontamination.[2][3][5][6][7][8]

Disposal & Decontamination

Core Directive: Do not mix with general organic waste. The combination of halogens (Cl, I) and
the MOM ether requires specific categorization.

» Waste Categorization:Halogenated Organic Waste.
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o Container Labeling: Must explicitly state "Contains Pyridine Derivatives" and "Halogenated".
e Decontamination of Glassware:

o Rinse glassware with Acetone or Ethanol.

o Collect rinsate into the Halogenated Waste container.

o Do not use an acid bath (e.g., Aqua Regia or Piranha) as a first step, as this may
hydrolyze the MOM group and release formaldehyde in an open bath. Base bath
(KOH/Isopropanol) is safer for initial cleaning [3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Personal Protective Equipment & Handling Guide: 2-
Chloro-4-iodo-5-(methoxymethoxy)pyridine]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1507372?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

